Cas no 6266-70-2 (6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine)
6266-70-2 structure
Product Name:6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine
6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine
- 6-chloro-n4-(prop-2-en-1-yl)pyrimidine-2,4-diamine
- AC1L5UEW
- AC1Q3PVD
- AR-1H1466
- NSC36834
- NSC-36834
- JKDZFWAOCTVIRR-UHFFFAOYSA-N
- 6266-70-2
- SCHEMBL15756903
- DTXSID20284340
- 6-chloro-4-N-(prop-2-en-1-yl)pyrimidine-2,4-diamine
-
- Inchi: 1S/C7H9ClN4/c1-2-3-10-6-4-5(8)11-7(9)12-6/h2,4H,1,3H2,(H3,9,10,11,12)
- InChI Key: JKDZFWAOCTVIRR-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(N)=N1)NCC=C
Computed Properties
- Exact Mass: 184.05177
- Monoisotopic Mass: 184.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 413.4°C at 760 mmHg
- Flash Point: 203.8°C
- Refractive Index: 1.649
- PSA: 63.83
- LogP: 1.96430
6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
6266-70-2 (6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk